Cas no 91506-05-7 (Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-)

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- is a halogenated aromatic compound featuring a bromo, chloro, methoxy, and methyl substituent on a benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups allows for selective further derivatization, enhancing its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its stability under standard conditions ensures ease of handling and storage. This compound is particularly useful in research and industrial applications requiring precise structural modifications of aromatic systems.

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- structure

91506-05-7 structure

Product Name:Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-

CAS No:91506-05-7

MF:C₈H₈BrClO

MW:235.505520820618

MDL:MFCD11848451

CID:807267

PubChem ID:3021834

Update Time:2025-05-27

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-
- 4-Bromo-2-chloro-6-methylanisole
- 5-bromo-1-chloro-2-methoxy-3-methylbenzene
- CS-0193123
- E90621
- SCHEMBL931631
- MFCD11848451
- 91506-05-7
- EINECS 293-839-9
- DTXSID40238603
- NS00039399
- YSTRJVIMBHPGBW-UHFFFAOYSA-N
- A1-07296
- MDL： MFCD11848451
- Inchi： 1S/C8H8BrClO/c1-5-3-6(9)4-7(10)8(5)11-2/h3-4H,1-2H3
- InChI Key： YSTRJVIMBHPGBW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C)C=1)OC)Cl

Computed Properties

Exact Mass: 233.945
Monoisotopic Mass: 233.945
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.492
Boiling Point: 260.6°Cat760mmHg
Flash Point: 111.4°C
Refractive Index: 1.55

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB541446-250 mg	5-Bromo-1-chloro-2-methoxy-3-methylbenzene; .	91506-05-7		250MG	€256.70	2023-07-10
abcr	AB541446-500 mg	5-Bromo-1-chloro-2-methoxy-3-methylbenzene; .	91506-05-7		500MG	€418.90	2023-07-10
abcr	AB541446-1 g	5-Bromo-1-chloro-2-methoxy-3-methylbenzene; .	91506-05-7		1g	€566.80	2023-07-10
abcr	AB541446-250mg	5-Bromo-1-chloro-2-methoxy-3-methylbenzene; .	91506-05-7		250mg	€252.40	2025-04-15
abcr	AB541446-500mg	5-Bromo-1-chloro-2-methoxy-3-methylbenzene; .	91506-05-7		500mg	€418.90	2023-09-01
abcr	AB541446-1g	5-Bromo-1-chloro-2-methoxy-3-methylbenzene; .	91506-05-7		1g	€451.70	2025-04-15
Aaron	AR006AJD-500mg	4-BROMO-2-CHLORO-6-METHYLANISOLE	91506-05-7	95%	500mg	$357.00	2025-02-12
Aaron	AR006AJD-1g	4-BROMO-2-CHLORO-6-METHYLANISOLE	91506-05-7	95%	1g	$476.00	2025-02-12
A2B Chem LLC	AC92493-250mg	4-BROMO-2-CHLORO-6-METHYLANISOLE	91506-05-7	95%	250mg	$190.00	2024-07-18
A2B Chem LLC	AC92493-500mg	4-BROMO-2-CHLORO-6-METHYLANISOLE	91506-05-7	95%	500mg	$257.00	2024-07-18

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

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